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Compound of Interest

Compound Name: Pik-108

Cat. No.: B610105

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper handling and
disposal of Pik-108, an allosteric inhibitor of phosphoinositide 3-kinase (PI13K) isoforms 3 and
0. Adherence to these procedures is paramount for ensuring the safety of laboratory personnel
and minimizing environmental impact. By providing this essential information, we aim to be
your trusted partner in laboratory safety and chemical management, extending our commitment
to scientific advancement beyond the product itself.

Immediate Safety and Disposal Protocols

Pik-108, as a bioactive small molecule, requires careful handling and disposal in accordance
with institutional and regulatory guidelines for hazardous chemical waste. The following step-
by-step procedures provide a direct operational plan for its safe management.

Personal Protective Equipment (PPE)

Before handling Pik-108, it is mandatory to wear appropriate personal protective equipment:
o Eye Protection: Safety glasses or goggles are essential to prevent eye contact.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

e Body Protection: Alab coat is required to protect from skin contact.
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» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
respirator may be necessary to avoid inhalation.

Step-by-Step Disposal Procedure

o Waste Segregation: All materials contaminated with Pik-108 must be treated as hazardous
chemical waste. This includes unused solid compound, solutions containing Pik-108, and
any contaminated labware (e.g., pipette tips, vials, gloves). Do not mix Pik-108 waste with
other waste streams unless compatibility is confirmed.

e Solid Waste Collection:

o Collect unused or expired Pik-108 solid and any contaminated disposable labware in a
designated, leak-proof, and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical (e.g., high-
density polyethylene).

e Liquid Waste Collection:

o Collect all solutions containing Pik-108 in a separate, dedicated, and sealed hazardous
waste container.

o Ensure the container is compatible with the solvent used (e.g., glass for DMSO solutions).

o Container Labeling:

o

Affix a "Hazardous Waste" label to all containers holding Pik-108 waste.

[¢]

The label must clearly state the full chemical name: Pik-108.

[¢]

Indicate the solvent and approximate concentration if it is a liquid waste.

Include the date when the waste was first added to the container.

o

e Storage:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/product/b610105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store hazardous waste containers in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

o Ensure containers are kept tightly closed except when adding waste.

e Disposal Request:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Under no circumstances should Pik-108 or its solutions be disposed of down the drain or
in regular trash.

Pik-108 Quantitative Data

The following table summarizes key quantitative data for Pik-108, facilitating easy reference
and comparison.

Property Value
Molecular Formula C22H24N203
Molecular Weight 364.44 g/mol

o 45 mg/mL (123.48 mM) (Sonication
Solubility in DMSO

recommended)
Storage (Powder) -20°C for 3 years
Storage (In Solvent) -80°C for 1 year
Appearance Solid powder

Experimental Protocols: Handling and Solution
Preparation

For experimental use, follow these protocols for safe handling and preparation of Pik-108
solutions:
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Materials:

Pik-108 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator

Appropriate sterile, chemical-resistant tubes and pipette tips
Procedure for Preparing a Stock Solution:

e Pre-handling: Ensure all work is conducted in a chemical fume hood. Wear the required
PPE.

o Weighing: Carefully weigh the desired amount of Pik-108 powder.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the solid Pik-108 to achieve
the desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of
DMSO to the calculated mass of Pik-108).

e Mixing: Vortex the solution thoroughly to aid dissolution. If necessary, sonicate the solution to
ensure it is fully dissolved.

o Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

PI3K[(/d Signaling Pathway

Pik-108 is an allosteric inhibitor of the 3 and & isoforms of the p110 catalytic subunit of Class 1A
phosphoinositide 3-kinases (PI3Ks). These isoforms are primarily expressed in hematopoietic
cells and play crucial roles in immune cell signaling. The diagram below illustrates the general
signaling pathway affected by Pik-108.
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Caption: PI3K[B/d signaling pathway inhibited by Pik-108.
« To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal

Procedures for Pik-108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610105#pik-108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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